2-Cyclopropoxy-1-methoxy-3-methylbenzene

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 2-cyclopropyloxy-1-methoxy-3-methylbenzene
• InChI: InChI=1S/C11H14O2/c1-8-4-3-5-10(12-2)11(8)13-9-6-7-9/h3-5,9H,6-7H2,1-2H3
• InChI Key: HVGHDUWCYOGCRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC)OC2CC2

Description

2-Cyclopropoxy-1-methoxy-3-methylbenzene is a substituted benzene derivative featuring a cyclopropoxy group at the 2-position, a methoxy group at the 1-position, and a methyl group at the 3-position. Its structural uniqueness arises from the strained cyclopropane ring, which may influence reactivity, stability, and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropoxy-1-methoxy-3-methylbenzene typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3-methylphenol (m-cresol).

Methoxylation: The methoxy group is introduced via a methylation reaction using dimethyl sulfate or methyl iodide in the presence of a base such as sodium hydroxide.

Industrial Production Methods: Industrial production of 2-Cyclopropoxy-1-methoxy-3-methylbenzene may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and reaction time, as well as using catalysts to enhance reaction efficiency.

Types of Reactions:

Oxidation: 2-Cyclopropoxy-1-methoxy-3-methylbenzene can undergo oxidation reactions, typically using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using reagents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst, resulting in the formation of alcohols or alkanes.

Substitution: Electrophilic aromatic substitution reactions are common for this compound. For example, nitration using nitric acid and sulfuric acid can introduce nitro groups onto the benzene ring.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Lithium aluminum hydride, hydrogen gas with a catalyst.

Substitution: Nitric acid, sulfuric acid.

Major Products:

Oxidation: Carboxylic acids, ketones.

Reduction: Alcohols, alkanes.

Substitution: Nitro derivatives.

Scientific Research Applications

2-Cyclopropoxy-1-methoxy-3-methylbenzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a precursor for drug development, particularly in the synthesis of compounds with therapeutic benefits.

Industry: It is used in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-1-methoxy-3-methylbenzene involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes and receptors, influencing biochemical pathways.

Pathways Involved: It may modulate signaling pathways related to inflammation, cell proliferation, and apoptosis, depending on its specific derivatives and applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

A comparative analysis of 2-cyclopropoxy-1-methoxy-3-methylbenzene with structurally related compounds reveals key differences in physicochemical properties and reactivity. Below is a summary of critical comparisons:

Table 1: Comparison of Structural and Electronic Properties

Compound	Substituents	LogP* (Predicted)	Dipole Moment (Debye)	Directing Effects in C–H Activation
2-Cyclopropoxy-1-methoxy-3-methylbenzene	1-OMe, 2-O(c-C3H5), 3-Me	2.8	2.1	Moderate (weak σ-donation)
1-Methoxy-3-methylbenzene	1-OMe, 3-Me	1.5	1.6	Weak (neutral)
2-Cyclopropoxybenzene	2-O(c-C3H5)	2.2	1.9	Strong (enhanced steric hindrance)
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	3-Me, N,O-bidentate group	1.9	3.5	High (N,O-chelation for C–H activation)

*LogP: Octanol-water partition coefficient (calculated via Molinspiration).

Key Findings:

Steric and Electronic Effects :

• The cyclopropoxy group in 2-cyclopropoxy-1-methoxy-3-methylbenzene introduces steric strain and weak electron-donating effects compared to unstrained alkoxy groups (e.g., methoxy). This reduces its efficacy as a directing group in C–H activation compared to N,O-bidentate systems like N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide .
• The methyl group at the 3-position enhances lipophilicity (LogP = 2.8), making the compound more hydrophobic than simpler analogs like 1-methoxy-3-methylbenzene.

Reactivity in Catalysis :

• Unlike N,O-bidentate directing groups (e.g., in the amide compound from the evidence), the cyclopropoxy group lacks strong chelating ability, limiting its utility in metal-catalyzed reactions.

Stability :

• Cyclopropane rings are prone to ring-opening under acidic or oxidative conditions, which may restrict the compound’s applicability in harsh reaction environments.